![molecular formula C28H32F2 B8564709 4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl CAS No. 138870-99-2](/img/structure/B8564709.png)
4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl
Cat. No. B8564709
M. Wt: 406.5 g/mol
InChI Key: IUGQIRQBOQGVOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05262556
Procedure details
A solution of lithium diisopropylamide (0.02 mol) in THF/hexane, prepared from 0.02 mol of diisopropylamine in 25 ml of THF and 12.5 ml of a 1.6-molar solution of n-butyllithium in hexane, is added dropwise at 25° C. to a mixture of 0.02 mol of 1-(4'-pentylbiphenyl-4-yl)-2-(3,5-difluorophenyl)ethane, 0.02 mol of N,N-dimethylpropyleneurea, 0.02 mol of 1-iodopropane and 25 ml of THF. After stirring at room temperature for 1.5 hours, the reaction mixture is poured into water, the phases are separated, and the aqueous phase is extracted with 2×50 ml of methylene chloride. Drying over magnesium sulfate, evaporation of the solvent and chromatography give the pure product.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1-(4'-pentylbiphenyl-4-yl)-2-(3,5-difluorophenyl)ethane
Quantity
0.02 mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
C([N-][CH:5]([CH3:7])[CH3:6])(C)C.[Li+].C(NC(C)C)(C)C.C([Li])CCC.[CH2:21]([C:26]1[CH:31]=[CH:30][C:29]([C:32]2[CH:37]=[CH:36][C:35]([CH2:38][CH2:39][C:40]3[CH:45]=[C:44]([F:46])[CH:43]=[C:42]([F:47])[CH:41]=3)=[CH:34][CH:33]=2)=[CH:28][CH:27]=1)[CH2:22][CH2:23][CH2:24][CH3:25].CC1N(C(N(C)C)=O)C1.ICCC>C1COCC1.CCCCCC.C1COCC1.CCCCCC.O>[CH2:21]([C:26]1[CH:31]=[CH:30][C:29]([C:32]2[CH:37]=[CH:36][C:35]([CH2:38][CH2:39][C:40]3[CH:41]=[C:42]([F:47])[C:43]([CH2:7][CH2:5][CH3:6])=[C:44]([F:46])[CH:45]=3)=[CH:34][CH:33]=2)=[CH:28][CH:27]=1)[CH2:22][CH2:23][CH2:24][CH3:25] |f:0.1,7.8|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
0.02 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)[N-]C(C)C.[Li+]
|
|
Name
|
|
|
Quantity
|
0.02 mol
|
|
Type
|
reactant
|
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Smiles
|
C(C)(C)NC(C)C
|
[Compound]
|
Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(CCC)[Li]
|
|
Name
|
THF hexane
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1.CCCCCC
|
|
Name
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Quantity
|
25 mL
|
|
Type
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solvent
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
CCCCCC
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Step Three
|
Name
|
1-(4'-pentylbiphenyl-4-yl)-2-(3,5-difluorophenyl)ethane
|
|
Quantity
|
0.02 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCC)C1=CC=C(C=C1)C1=CC=C(C=C1)CCC1=CC(=CC(=C1)F)F
|
|
Name
|
|
|
Quantity
|
0.02 mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1CN1C(=O)N(C)C
|
|
Name
|
|
|
Quantity
|
0.02 mol
|
|
Type
|
reactant
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Smiles
|
ICCC
|
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Name
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|
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Quantity
|
25 mL
|
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Type
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solvent
|
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Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring at room temperature for 1.5 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the phases are separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aqueous phase is extracted with 2×50 ml of methylene chloride
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
Drying over magnesium sulfate, evaporation of the solvent and chromatography
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
give the pure product
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(CCCC)C1=CC=C(C=C1)C1=CC=C(C=C1)CCC1=CC(=C(C(=C1)F)CCC)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
